Cas no 2229619-35-4 (2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane)

• Product Name: 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
• CAS No: 2229619-35-4
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 6051160
• PubChem ID: 165708434
• Update Time: 2025-11-05

2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
• 2229619-35-4
• EN300-1904695

• Inchi： 1S/C9H8BrFO2/c1-12-9-6(8-4-13-8)2-5(10)3-7(9)11/h2-3,8H,4H2,1H3
• InChI Key： JWNBARQNJAYRAM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1CO1)OC)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane

Introduction to 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane (CAS No. 2229619-35-4)

2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane (CAS No. 2229619-35-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This epoxide, characterized by its unique bromo, fluoro, and methoxy substituents, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. The compound's structural complexity and reactivity make it an attractive building block for the synthesis of complex molecules with potential therapeutic properties.

The chemical structure of 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane is defined by a three-membered epoxide ring attached to a substituted phenyl group. The presence of the bromo, fluoro, and methoxy functional groups imparts unique electronic and steric properties to the molecule, which can be exploited in various synthetic transformations. The bromo substituent, in particular, can serve as a versatile handle for further functionalization through substitution reactions, making this compound a valuable intermediate in the synthesis of more complex structures.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility and utility of 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane. For instance, transition-metal-catalyzed reactions have been developed to efficiently introduce this epoxide into complex molecular frameworks. These methods often involve palladium or copper catalysts, which facilitate the formation of carbon-carbon bonds with high regio- and stereocontrol. Such synthetic strategies have been crucial in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In the context of medicinal chemistry, 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane has shown promise as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo ring-opening reactions with nucleophiles allows for the introduction of diverse functional groups, leading to the creation of molecules with tailored biological activities. For example, studies have demonstrated that derivatives of this epoxide exhibit potent inhibitory effects on specific enzymes involved in disease pathways. These findings highlight the potential of 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane as a lead compound for drug discovery efforts.

Beyond its applications in pharmaceuticals, 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane has also found use in the development of advanced materials. The unique electronic properties conferred by its substituents make it suitable for applications in polymer science and materials chemistry. For instance, researchers have explored its use in the synthesis of functional polymers with tunable properties, such as conductivity and optical activity. These materials have potential applications in electronics, sensors, and other high-tech industries.

The environmental impact and safety profile of 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane are also important considerations. While detailed toxicological studies are ongoing, preliminary data suggest that this compound exhibits low toxicity and environmental impact when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and disposal to ensure environmental and occupational safety.

In conclusion, 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane (CAS No. 2229619-35-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers working on the development of novel compounds with therapeutic or functional properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact in various scientific fields.